4-Chloro-5-fluoro-1H-benzo[d]imidazole

• IUPAC Name: 4-chloro-5-fluoro-1H-benzimidazole
• InChI: InChI=1S/C7H4ClFN2/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,(H,10,11)
• InChI Key: MCNNXUNWAQDVPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC=N2)Cl)F
• Molecular Formula: C7H4ClFN2
• Molecular Weight: 170.57 g/mol

Description

4-Chloro-5-fluoro-1H-benzo[d]imidazole is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole synthesis involves various methods. One method involves starting from 1,2-diketones and urotropine in the presence of ammonium acetate. Another method involves a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate and subsequent base-promoted cycloaddition with benzyl isocyanide derivatives. A ketone oxidation, employing catalytic HBr and DMSO, followed by imidazole condensation with aldehydes provides 2,4 (5)-disubstituted imidazoles in good yields.

Molecular Structure Analysis

The molecular structure of 1H-benzo[d]imidazole derivatives, including 4-Chloro-5-fluoro-1H-benzo[d]imidazole, were determined. In the structures of these compounds, an identical system of hydrogen bonds, C (4), was observed.

Chemical Reactions Analysis

Imidazole has broad range of chemical and biological properties. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Optimization

4-Chloro-5-fluoro-1H-benzo[d]imidazole has been a subject of interest in chemical synthesis. Huang Jin-qing (2009) detailed the synthesis of a closely related compound, 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole, from o-phenylenediamine and ethyl acetoacetate through a series of reactions including cyclization, N-alkylation, hydrolyzation, and chlorination (Huang Jin-qing, 2009). This study emphasizes the versatility of the synthesis process and the ability to manipulate the chemical structure for specific applications.

Pharmacological Screening and Biological Activity

N. Binoy et al. (2021) synthesized derivatives of 4-Chloro-5-fluoro-1H-benzo[d]imidazole and assessed their antibacterial and anti-inflammatory activity. These derivatives showed moderate antimicrobial and in vitro anti-inflammatory activity, highlighting the potential of 4-Chloro-5-fluoro-1H-benzo[d]imidazole in developing new pharmacological agents (N. Binoy, S. L. Nargund, Shravan. L. Nargund, & R. Nargund, 2021).

B. Nandha et al. (2018) synthesized a new series of compounds based on 4-Chloro-5-fluoro-1H-benzo[d]imidazole, which were evaluated for their anti-inflammatory activity and inhibition of specific enzymes such as soluble epoxide hydrolase and 5-lipoxygenase. These compounds showed significant inhibition of edema in vivo, comparable to standard drugs like ibuprofen (B. Nandha, Sureshbabu A. Ramareddy, & H. Kuntal, 2018).

Fluorescence Properties and Heterocyclic Synthesis

In a study by Shuai Fang et al. (2014), the synthesis of benzo[4,5]imidazo[1,2-a]quinazoline and imidazo[1,2-a]quinazoline derivatives using a method applicable to 2-fluoro-, 2-chloro-, 2-bromo-, and 2-nitro-substituted aryl aldehyde and ketone substrates was explored. The fluorescence properties of these compounds were also studied, indicating potential applications in materials science (Shuai Fang et al., 2014).

Mechanism of Action

Target of Action

4-Chloro-5-fluoro-1H-benzo[d]imidazole is a type of imidazole, a class of organic compounds that are key components in a variety of everyday applications . Imidazoles are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals . .

Mode of Action

For instance, some imidazoles have been reported to proceed via nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization .

Biochemical Pathways

Imidazoles are known to be involved in a wide range of biochemical pathways due to their versatility and utility in various areas .

Result of Action

Imidazoles and their derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

It is known that the reaction conditions for the synthesis of imidazoles are mild enough for the inclusion of a variety of functional groups .